1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine

• IUPAC Name: 1-(3,5-dimethylpiperidin-1-yl)propan-2-amine
• InChI: InChI=1S/C10H22N2/c1-8-4-9(2)6-12(5-8)7-10(3)11/h8-10H,4-7,11H2,1-3H3
• InChI Key: JYXDJWHFBOONFW-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(C)N)C
• Molecular Formula: C10H22N2
• Molecular Weight: 170.30 g/mol
• CAS No.: 24633-68-9

Description

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine is a versatile small molecule scaffold used primarily in research and development. It has a molecular formula of C10H22N2 and a molecular weight of 170.3 g/mol . This compound is known for its unique structure, which includes a piperidine ring substituted with dimethyl groups at positions 3 and 5, and an amine group attached to a propan-2-amine chain.

Preparation Methods

The synthesis of 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine typically involves the reaction of 3,5-dimethylpiperidine with a suitable amine precursor under controlled conditions. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction . Industrial production methods may involve bulk manufacturing processes that ensure high purity and yield of the compound .

Chemical Reactions Analysis

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and specific catalysts. The major products formed from these reactions depend on the type of reaction and the reagents used.

Scientific Research Applications

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

1-(3,5-Dimethylpiperidin-1-yl)propan-2-amine can be compared with other similar compounds, such as:

• 1-(3,5-Dimethylpiperidin-1-yl)ethan-2-amine
• 1-(3,5-Dimethylpiperidin-1-yl)butan-2-amine
• 1-(3,5-Dimethylpiperidin-1-yl)pentan-2-amine

These compounds share a similar piperidine ring structure but differ in the length and substitution of the alkyl chain attached to the amine group. The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties .